Cas no 1806571-08-3 (5-(2-Bromoacetyl)-2-(methylthio)benzo[d]oxazole)
5-(2-Bromoacetyl)-2-(methylthio)benzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-Bromoacetyl)-2-(methylthio)benzo[d]oxazole
-
- Inchi: 1S/C10H8BrNO2S/c1-15-10-12-7-4-6(8(13)5-11)2-3-9(7)14-10/h2-4H,5H2,1H3
- InChI Key: MFHVXRNMACZTQB-UHFFFAOYSA-N
- SMILES: BrCC(C1C=CC2=C(C=1)N=C(O2)SC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 252
- XLogP3: 3.5
- Topological Polar Surface Area: 68.4
5-(2-Bromoacetyl)-2-(methylthio)benzo[d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081004651-250mg |
5-(2-Bromoacetyl)-2-(methylthio)benzo[d]oxazole |
1806571-08-3 | 98% | 250mg |
$699.92 | 2022-03-31 | |
| Alichem | A081004651-500mg |
5-(2-Bromoacetyl)-2-(methylthio)benzo[d]oxazole |
1806571-08-3 | 98% | 500mg |
$1,114.89 | 2022-03-31 | |
| Alichem | A081004651-1g |
5-(2-Bromoacetyl)-2-(methylthio)benzo[d]oxazole |
1806571-08-3 | 98% | 1g |
$1,807.38 | 2022-03-31 |
5-(2-Bromoacetyl)-2-(methylthio)benzo[d]oxazole Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 5-(2-Bromoacetyl)-2-(methylthio)benzo[d]oxazole
Comprehensive Overview of 5-(2-Bromoacetyl)-2-(methylthio)benzo[d]oxazole (CAS No. 1806571-08-3)
5-(2-Bromoacetyl)-2-(methylthio)benzo[d]oxazole (CAS No. 1806571-08-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzo[d]oxazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of a bromoacetyl group and a methylthio moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules.
In recent years, the demand for 5-(2-Bromoacetyl)-2-(methylthio)benzo[d]oxazole has increased due to its potential role in the development of novel therapeutic agents. Researchers are particularly interested in its application as a building block for kinase inhibitors and antimicrobial agents. The compound's unique structure allows it to interact with various biological targets, making it a subject of ongoing studies in medicinal chemistry and biochemical research.
One of the key advantages of 5-(2-Bromoacetyl)-2-(methylthio)benzo[d]oxazole is its versatility in synthetic chemistry. The bromoacetyl group serves as an excellent electrophile, enabling nucleophilic substitution reactions that are crucial for constructing complex molecular frameworks. This property is highly valued in the design of small-molecule drugs and bioconjugates, where precise functionalization is required.
The compound's methylthio group also plays a pivotal role in its reactivity. This moiety can undergo further transformations, such as oxidation or alkylation, to yield derivatives with enhanced biological activity. Such modifications are often explored in the context of structure-activity relationship (SAR) studies, which aim to optimize the efficacy and selectivity of potential drug candidates.
From an industrial perspective, 5-(2-Bromoacetyl)-2-(methylthio)benzo[d]oxazole is synthesized through well-established protocols that ensure high purity and yield. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, are employed to characterize the compound and confirm its structural integrity. These quality control measures are essential for ensuring its suitability in high-value applications.
In the context of green chemistry, researchers are exploring sustainable methods for producing 5-(2-Bromoacetyl)-2-(methylthio)benzo[d]oxazole. Efforts are underway to minimize the use of hazardous reagents and reduce waste generation during its synthesis. These initiatives align with the growing emphasis on environmentally friendly processes in the chemical industry.
The compound's potential extends beyond pharmaceuticals. It is also being investigated for its utility in material science, particularly in the development of organic semiconductors and fluorescent probes. Its ability to form stable conjugates with other functional groups makes it a promising candidate for designing advanced materials with tailored properties.
Given the increasing interest in 5-(2-Bromoacetyl)-2-(methylthio)benzo[d]oxazole, several research groups have published studies on its synthetic routes and applications. These publications highlight its role as a key intermediate in the synthesis of biologically active molecules. For instance, it has been used to prepare compounds with potential anticancer and anti-inflammatory properties.
In summary, 5-(2-Bromoacetyl)-2-(methylthio)benzo[d]oxazole (CAS No. 1806571-08-3) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and reactivity profile make it a valuable tool for researchers aiming to develop innovative solutions in drug discovery, material science, and beyond. As the scientific community continues to explore its applications, this compound is poised to play an increasingly important role in advancing technology and improving human health.
1806571-08-3 (5-(2-Bromoacetyl)-2-(methylthio)benzo[d]oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)